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Compound of Interest

Compound Name:
4-Nitrophenethylamine

hydrochloride

Cat. No.: B104007 Get Quote

Safe Handling and Disposal of 4-
Nitrophenethylamine Hydrochloride
This document provides essential safety, handling, and disposal protocols for 4-
Nitrophenethylamine hydrochloride, designed for laboratory and research professionals.

Adherence to these guidelines is critical for ensuring personal safety and regulatory

compliance.

Chemical and Physical Properties
Understanding the properties of 4-Nitrophenethylamine hydrochloride is the first step in safe

handling. Key quantitative data are summarized below.
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Property Value Citations

Molecular Formula C₈H₁₀N₂O₂ · HCl [1][2][3]

Molecular Weight 202.64 g/mol [1][2][3]

Appearance
Yellow to green or yellow to

brown crystalline solid/powder.
[4][5][6]

Melting Point 200 °C (decomposes) [3][4][5][7][8][9]

Solubility Soluble in methanol. [4][8][9]

Storage Temperature
Room Temperature. Keep in a

dark, dry, well-ventilated place.
[5][8][9]

Stability

Stable under normal

conditions. The substance is

hygroscopic.

[1][5]

Operational Plan: From Receipt to Disposal
A systematic approach is crucial when working with any chemical. The following sections detail

the necessary personal protective equipment (PPE), handling procedures, and emergency

responses.

Personal Protective Equipment (PPE)
While 4-Nitrophenethylamine hydrochloride is not classified as hazardous under the 2012

OSHA Hazard Communication Standard, exposure can cause skin, eye, and respiratory

system irritation.[5][10] Therefore, a comprehensive PPE strategy is mandatory.

Engineering Controls: Always handle this compound in a well-ventilated area.[1][5] Use a

chemical fume hood or other appropriate exhaust ventilation where dust may be generated.

[1]

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that comply with OSHA's 29 CFR 1910.133 or European Standard EN166.[5]
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Skin Protection: Chemical-resistant gloves must be worn.[1] Always inspect gloves before

use and use a proper removal technique to avoid skin contact.[1] A lab coat or other

protective clothing is required to prevent skin exposure.[5]

Respiratory Protection: Under normal conditions with adequate ventilation, no respiratory

protection is needed.[5] If dust is generated, a NIOSH-approved N95 particle respirator (or

EU equivalent P1) should be used.[1] For higher-level protection, consult your institution's

safety officer about cartridges like the OV/AG/P99 (US) or ABEK-P2 (EU).[1]

Handling and Storage Protocol
Precautions for Safe Handling:

Avoid Contact: Prevent contact with skin, eyes, and clothing.[5]

Avoid Inhalation and Ingestion: Do not breathe dust and avoid ingestion.[5]

Prevent Dust Formation: Handle the solid material carefully to minimize the creation of

airborne dust.[1][5]

Hygiene: Wash hands thoroughly after handling. Handle in accordance with good industrial

hygiene and safety practices.[1][6]

Conditions for Safe Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][5]

Store away from incompatible materials such as acids, acid chlorides, and acid anhydrides.

[5][6]

The material is hygroscopic and should be stored under inert gas if possible.[1]

Emergency and Disposal Plan
First-Aid Measures
Immediate action is required in case of exposure.
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Exposure Route First-Aid Protocol Citations

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, including under the

eyelids. Seek medical

attention.

[1][5]

Skin Contact

Wash the affected area

immediately with plenty of

soap and water for at least 15

minutes. If irritation or other

symptoms occur, get medical

attention.

[1][5]

Inhalation

Move the person to fresh air. If

the individual is not breathing,

provide artificial respiration. If

symptoms occur, seek medical

attention.

[1][5]

Ingestion

Clean the mouth with water

and drink plenty of water

afterward. Never give anything

by mouth to an unconscious

person. If symptoms occur, get

medical attention.

[1][5]

Accidental Release and Spill Response
Evacuate: Evacuate personnel to a safe area.

Ventilate: Ensure adequate ventilation.

Protect: Wear all required personal protective equipment (PPE) as detailed above.

Contain: Prevent the product from entering drains.[1]
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Clean-up: Avoid generating dust. Carefully sweep or shovel the spilled material into a

suitable, closed container for disposal.[1][5]

Waste Disposal
Disposal of 4-Nitrophenethylamine hydrochloride must be conducted in compliance with all

local, regional, and national regulations.[5]

Primary Method: The preferred method is to offer surplus and non-recyclable material to a

licensed professional waste disposal service.[1]

Incineration: The material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[1]

Packaging: Contaminated packaging should be treated and disposed of as unused product.

[1]

Hazardous decomposition products upon combustion include carbon monoxide, carbon

dioxide, nitrogen oxides (NOx), and hydrogen chloride gas.[1][5][6][10]

Safe Handling Workflow
The following diagram outlines the logical workflow for handling 4-Nitrophenethylamine
hydrochloride from initial planning to final disposal.
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1. Preparation & Planning

2. Handling Protocol

3. Post-Handling & Disposal

Receiving & Verification

Verify chemical identity and container integrity

Secure Storage

Store in a cool, dry, well-ventilated area away from incompatibles

Consult Safety Data Sheet (SDS)

Review all safety, handling, and emergency information

Conduct Risk Assessment

Identify hazards and plan the experiment accordingly

Select & Don PPE

Goggles, chemical-resistant gloves, lab coat. Use respirator if dust is likely.

Work in Ventilated Area

Use a chemical fume hood to minimize inhalation exposure

Handle Solid Carefully

Scoop or pour gently to avoid creating airborne dust

Weighing & Transfer

Use appropriate tools and secondary containment

Decontaminate Work Area

Clean all surfaces and equipment thoroughly

Remove & Dispose of PPE

Remove gloves using proper technique. Dispose of single-use items in designated waste

Segregate Chemical Waste

Collect all waste (solid residue, contaminated items) in a labeled, sealed container

Dispose via Licensed Contractor

Arrange for pickup by a certified chemical waste disposal company

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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